Cas no 4638-48-6 (5-Chlorosalicylanilide)

• Product Name: 5-Chlorosalicylanilide
• CAS No: 4638-48-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD00002320
• CID: 332110
• PubChem ID: 14869
• Update Time: 2025-09-28

5-Chlorosalicylanilide Chemical and Physical Properties

Names and Identifiers

• Benzamide,5-chloro-2-hydroxy-N-phenyl-
• 5-Chlorosalicylanilide
• 5-chloro-2-hydroxy-N-phenylbenzamide
• 5-chloro-Salicylanilide
• WR 13084
• 5-chloro-2-hydroxy-n-phenyl-benzamid
• 5-chloro-salicylanilid
• CAS-4638-48-6
• DTXCID7017749
• Z56871780
• AI3-50091
• CHEMBL1892375
• 4638-48-6
• 5-Chloro-2-hydroxy-N-phenyl-benzamide
• SR-01000390630-1
• QI22Q9QE3I
• WR-13084
• SCHEMBL538439
• Q27287275
• Tox21_301637
• 5-Chlorosalicylanilide, 97%
• A827039
• NSC402600
• BS-23387
• FT-0620336
• 5-Chlorsalicylanilid
• NS00031601
• DTXSID9037749
• D89228
• InChI=1/C13H10ClNO2/c14-9-6-7-12(16)11(8-9)13(17)15-10-4-2-1-3-5-10/h1-8,16H,(H,15,17
• NCGC00164110-01
• IDI1_007770
• AKOS000121411
• Benzamide, 5-chloro-2-hydroxy-N-phenyl-
• AB00758428-01
• 3-12-00-00945 (Beilstein Handbook Reference)
• Oprea1_670145
• 5-Chlorosalicyclanilide
• HMS1408L13
• UNII-QI22Q9QE3I
• CHLOROSALICYLANILIDE
• KGYNGVVNFRUOOZ-UHFFFAOYSA-N
• NSC 402600
• NSC-402600
• NCGC00255613-01
• EN300-17072
• EINECS 225-065-4
• 5-Chlorosalicyanilide
• Salicylanilide, 5-chloro-
• SR-01000390630
• Enamine_005183
• NSC 402600; WR 13084
• BDBM50430187
• MFCD00002320
• BRN 2216133

• MDL： MFCD00002320
• Inchi： 1S/C13H10ClNO2/c14-9-6-7-12(16)11(8-9)13(17)15-10-4-2-1-3-5-10/h1-8,16H,(H,15,17)
• InChI Key： KGYNGVVNFRUOOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 247.04000
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 207.0 to 211.0 deg-C
• PSA: 49.33000
• LogP: 3.37090
• Solubility: Uncertain

5-Chlorosalicylanilide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：CV2450475
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Chlorosalicylanilide

Recent Advances in the Study of 5-Chlorosalicylanilide (CAS: 4638-48-6): A Comprehensive Research Brief

5-Chlorosalicylanilide (CAS: 4638-48-6), a halogenated salicylanilide derivative, has garnered significant attention in recent years due to its broad-spectrum antimicrobial and antifungal properties. This research brief synthesizes the latest findings on its mechanisms of action, therapeutic applications, and emerging challenges in the field of chemical biology and pharmaceutical sciences. The compound's unique chemical structure, characterized by a chlorinated aromatic ring and an amide linkage, underpins its biological activity and potential for drug development.

Recent studies have elucidated the molecular targets of 5-Chlorosalicylanilide, revealing its ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibition of bacterial enoyl-acyl carrier protein reductase (FabI), a key enzyme in fatty acid biosynthesis. This mechanism is particularly effective against drug-resistant strains of Staphylococcus aureus, suggesting its potential as a novel antibiotic candidate. Additionally, research has highlighted its synergistic effects with conventional antifungals, enhancing their efficacy against Candida albicans biofilms.

In the context of drug formulation, advancements in nanotechnology have enabled the development of 5-Chlorosalicylanilide-loaded nanoparticles to improve its bioavailability and reduce systemic toxicity. A 2024 preclinical trial reported in Biomaterials Science showcased polymeric micelles that enhanced the compound's solubility by 15-fold while maintaining its antimicrobial potency. These innovations address longstanding pharmacokinetic limitations and pave the way for clinical translation.

Despite these promising developments, challenges persist in optimizing the selectivity of 5-Chlorosalicylanilide to minimize off-target effects on human cells. Computational modeling studies, such as those employing molecular docking and quantitative structure-activity relationship (QSAR) analyses, are actively refining its pharmacophore. Furthermore, regulatory considerations regarding its environmental persistence necessitate ongoing ecotoxicological assessments, as highlighted in a 2023 Environmental Science & Technology review.

In conclusion, 5-Chlorosalicylanilide (4638-48-6) represents a versatile scaffold with untapped therapeutic potential. Future research directions include combinatorial therapies, targeted delivery systems, and structural analogs to expand its clinical applicability while mitigating resistance development. This brief underscores the compound's evolving role in addressing global antimicrobial resistance challenges.